Cas no 568594-04-7 (4-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride)

• Product Name: 4-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride
• CAS No: 568594-04-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1086779
• PubChem ID: 28065561
• Update Time: 2025-08-05

4-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-(1H-Imidazol-1-yl)propoxy)benzaldehyde
• 4-(3-imidazol-1-ylpropoxy)benzaldehyde
• 4-[3-(1H-IMIDAZOL-1-YL)PROPOXY]BENZALDEHYDE
• 4-[3-(1H-imidazol-1-yl)propoxy]benzaldehyde(SALTDATA: HCl)
• AG-G-00044
• Ambcb9070971
• CTK5A5811
• MolPort-015-105-771
• CHEMBRDG-BB 9070971
• 568594-04-7
• DTXSID10651103
• SCHEMBL8995364
• 4-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride

• MDL： MFCD08691910
• Inchi： 1S/C13H14N2O2/c16-10-12-2-4-13(5-3-12)17-9-1-7-15-8-6-14-11-15/h2-6,8,10-11H,1,7,9H2
• InChI Key： JRHFVNNSDNOHGT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCN1C=NC=C1

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 2.16470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride

Professional Introduction to 4-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride (CAS No. 568594-04-7)

4-3-(1H-Imidazol-1-yl)propoxybenzaldehyde Hydrochloride, identified by its CAS number 568594-04-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications. The hydrochloride salt form enhances the solubility and stability of the parent compound, facilitating its use in various chemical and biological assays.

The structural motif of 4-3-(1H-imidazol-1-yl)propoxybenzaldehyde hydrochloride incorporates a benzaldehyde core linked to a propoxy group, which is further connected to a 1H-imidazole ring. This unique arrangement of functional groups imparts distinct chemical properties that make the compound valuable for designing novel therapeutic agents. The benzaldehyde moiety is well-known for its reactivity in condensation reactions, while the imidazole ring contributes to hydrogen bonding capabilities and potential interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazole derivatives. The presence of the imidazole ring in 4-3-(1H-imidazol-1-yl)propoxybenzaldehyde hydrochloride suggests that it may interact with enzymes or receptors involved in various metabolic pathways. For instance, imidazole-based compounds have been reported to exhibit inhibitory effects on certain kinases and other enzymes relevant to inflammatory responses and cancer progression. These findings have prompted researchers to investigate the compound's efficacy in modulating such pathways.

One of the most compelling aspects of 4-3-(1H-imidazol-1-yl)propoxybenzaldehyde hydrochloride is its versatility in synthetic chemistry. The benzaldehyde group serves as a versatile handle for further functionalization, allowing chemists to introduce additional modifications that could enhance its biological activity. For example, palladium-catalyzed cross-coupling reactions can be employed to attach aryl or heteroaryl groups to the aromatic ring, potentially altering the compound's binding affinity and selectivity towards specific targets.

The propoxy group in the molecule introduces a hydrophilic character, which can improve solubility in aqueous media. This property is particularly advantageous for drug development, as poor solubility often hinders the absorption and distribution of therapeutic agents within the body. Additionally, the hydrochloride salt form enhances the compound's stability under various storage conditions, ensuring consistent quality for both research and commercial purposes.

Recent studies have highlighted the importance of scaffold diversity in drug discovery programs. Compounds like 4-3-(1H-imidazol-1-yl)propoxybenzaldehyde hydrochloride, with their complex structural features, offer a rich foundation for generating diverse chemical libraries. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired pharmacological properties. The combination of computational modeling and experimental validation has been particularly effective in optimizing the structure-activity relationships (SAR) of these molecules.

The imidazole ring has been extensively studied for its role in medicinal chemistry due to its ability to mimic natural histidine residues found in proteins. This feature allows imidazole-based compounds to act as substrates or inhibitors for various enzymatic processes. For example, imidazole derivatives have shown promise as inhibitors of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and altitude sickness. The research on 4-3-(1H-imidazol-1-yl)propoxybenzaldehyde hydrochloride may uncover similar therapeutic applications or reveal new mechanisms of action.

In conclusion, 4-3-(1H-imidazol-1-yl)propoxybenzaldehyde hydrochloride represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further exploration. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in developing innovative treatments for various diseases. The ongoing research into its pharmacological effects and synthetic applications underscores its importance as a valuable tool in modern drug discovery efforts.